One-pot synthesis of conjugated triphenylamine macrocycles and their complexation with fullerenes†

RSC Advances Pub Date: 2021-10-12 DOI: 10.1039/D1RA06200J

Abstract

Triphenylamine derivates have been utilized as building blocks in hole-transporting materials. Herein, we describe the synthesis of three octyl-derived conjugated triphenylamine macrocycles with different sizes, and a 4-(2-ethylhexyloxy)-substituted cyclic triphenylamine hexamer using a palladium-catalyzed C–N coupling reaction. These conjugated triphenylamine macrocycles not only have interesting structures, but also are capable of complexing with C60, C70 and PC61BM. Their binding stoichiometries with fullerenes were all determined to be 1 : 1 by an emission titration method. The association constants of these complexes were measured to be in the range of 0.115–1.53 × 105 M−1 depending on the cavity size of the triphenylamine macrocycles and the volume of the fullerenes. The space-charge-limited current properties of the complexes were further investigated using the fabricated ITO/PEDOT:PSS/active layer/Au devices.

Graphical abstract: One-pot synthesis of conjugated triphenylamine macrocycles and their complexation with fullerenes
One-pot synthesis of conjugated triphenylamine macrocycles and their complexation with fullerenes†
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